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Compound of Interest

Compound Name: 2-Ethylbenzenethiol

Cat. No.: B1308049

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Ethylbenzenethiol (CAS No. 4500-58-7), also known as 2-ethylthiophenoal, is a thiol
compound with a characteristic pungent odor.[1] It is utilized in various industrial applications,
including as a flavoring agent and in the synthesis of other organic compounds.[1][2] This guide
provides an in-depth overview of the safety, handling, and toxicological profile of 2-
Ethylbenzenethiol, compiled from available safety data sheets and regulatory guidelines. The
information is intended to support risk assessment and ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Ethylbenzenethiol is presented in
Table 1. This data is essential for understanding its behavior under various laboratory
conditions.

Table 1: Physical and Chemical Properties of 2-Ethylbenzenethiol
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Property Value Reference
Molecular Formula CsH10S [3]
Molecular Weight 138.23 g/mol [3]
Appearance Colorless to light yellow liquid [1114]
Boiling Point 203-205 °C [31[4]

Flash Point 80 °C (176 °F) [415]
Specific Gravity 1.025 - 1.040 g/mL at 20-25 °C  [1][4][5]

Vapor Density

4.77

[4]

Solubility

Insoluble in water, soluble in

alcohol

[2](5]

Hazard Identification and Classification

2-Ethylbenzenethiol is classified as a hazardous substance. The Globally Harmonized

System (GHS) classification provides a standardized communication of its potential hazards.

Table 2: GHS Hazard Classification for 2-Ethylbenzenethiol

Hazard Class Hazard Statement Signal Word

Flammable liquids Combustible liquid Warning

Acute toxicity, oral Harmful if swallowed Warning

Skin corrosion/irritation Causes skin irritation Warning

Serious eye damage/eye ] o ]
Causes serious eye irritation Warning

irritation

Source:[3][4]
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Potential Health Effects:

e Inhalation: May cause respiratory tract irritation.[6] High concentrations can lead to central
nervous system depression.[6]

o Skin Contact: Causes skin irritation.[4][6]
o Eye Contact: Causes serious eye irritation.[3][6]

 Ingestion: Harmful if swallowed.[3] May cause gastrointestinal irritation with symptoms such
as nausea, vomiting, and diarrhea.[6]

Experimental Protocols for Toxicological
Assessment

While specific toxicological studies for 2-Ethylbenzenethiol are not readily available in the
public domain, the following sections detail the standard OECD (Organisation for Economic Co-
operation and Development) guidelines that would be employed to assess its toxicity. These
protocols represent the established methodologies for regulatory safety testing.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)

This method is used to determine the median lethal dose (LD50) of a substance when
administered orally. It is designed to use fewer animals than traditional methods.

Methodology:
e Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[7]

e Housing and Fasting: Animals are caged individually and fasted (food, but not water,
withheld) for a specified period before dosing.[7]

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The volume should generally not exceed 1 mL/100g of body weight for aqueous solutions.[8]

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.mdpi.com/1420-3049/29/18/4433
https://www.mdpi.com/1420-3049/29/18/4433
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3147102.htm
https://www.mdpi.com/1420-3049/29/18/4433
https://www.thegoodscentscompany.com/data/rw1023201.html
https://www.mdpi.com/1420-3049/29/18/4433
https://www.thegoodscentscompany.com/data/rw1023201.html
https://www.mdpi.com/1420-3049/29/18/4433
https://www.benchchem.com/product/b1308049?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl425-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl425-508.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sequential Dosing: A single animal is dosed at a starting dose. The outcome (survival or
death) determines the dose for the next animal. If the animal survives, the next animal is
given a higher dose; if it dies, the next is given a lower dose. The dose progression factor is
typically 3.2.[8]

o Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.[9] Observations are made frequently on the first day and daily thereafter.[9]

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
outcomes of the sequential dosing.[7]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible or irreversible skin damage.
Methodology:

e Animal Selection: Healthy young adult albino rabbits are typically used.[10]

o Preparation: The fur on the animal's back is clipped 24 hours before the test.[11]

e Application: A 0.5 mL (for liquids) or 0.5 g (for solids, moistened) dose of the test substance
is applied to a small area of skin (approx. 6 cm?) and covered with a gauze patch and semi-
occlusive dressing.[10]

o Exposure Period: The exposure period is typically 4 hours.[10]

o Observation and Scoring: After the patch is removed, the skin is examined for erythema
(redness) and edema (swelling) at 1, 24, 48, and 72 hours.[12] The reactions are scored
according to a standardized scale.[12]

Reversibility: The reversibility of any observed effects is monitored for up to 14 days.[12]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential of a substance to cause damage to the eye.

Methodology:
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e Animal Selection: A single healthy young adult albino rabbit is used for the initial test.[13]

o Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye. The other eye remains untreated and serves as a control.[13]

e Observation and Scoring: The eyes are examined for corneal opacity, iris lesions,
conjunctival redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.
[13] The reactions are scored using a standardized system.

o Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test, the
response is confirmed using up to two additional animals.[14]

Reversibility: The reversibility of any lesions is observed for up to 21 days.

Safe Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with 2-
Ethylbenzenethiol. The following workflows provide a visual guide to best practices.

Laboratory Handling Workflow
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Workflow for Safe Handling of 2-Ethylbenzenethiol

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate Personal Protective Equipment (PPE):
- Safety goggles
- Chemical-resistant gloves
- Lab coat

'

Work in a well-ventilated area,
preferably a chemical fume hood

Hangling

Dispense the required amount carefully,
avoiding splashes and vapor generation

'

Keep container tightly sealed when not in use

'

Avoid contact with skin, eyes, and clothing

Post-Handling

Wash hands thoroughly after handling

'

Dispose of waste in a designated,
properly labeled hazardous waste container

'

Store in a cool, dry, well-ventilated area
away from incompatible materials

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Ethylbenzenethiol.
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Emergency Spill Response

Emergency Spill Response for 2-Ethylbenzenethiol

Spill Occurs

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Carefully collect the absorbed material
into a sealed container for hazardous waste

Clean the spill area with soap and water

Dispose of all contaminated materials
as hazardous waste

Click to download full resolution via product page
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Caption: Step-by-step emergency response for a 2-Ethylbenzenethiol spill.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Procedures for 2-Ethylbenzenethiol Exposure

Exposure Route

First Aid Instructions

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[4][6]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Wash clothing before

reuse. Seek medical attention.

[4]16]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4]16]

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and give 2-4
cupfuls of milk or water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6]
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First Aid Decision Tree

First Aid Decision Tree for 2-Ethylbenzenethiol Exposure

Exposure Occurs

What is the route of exposure?

Breathing /Touch Swallowing
Skin Contact

/ heieton

( ) ( ) ( ) ( )

Seek Immediate Medical Attention

Ingestion

Click to download full resolution via product page
Caption: Decision-making guide for first aid following exposure.

Fire and Explosion Hazard Data

2-Ethylbenzenethiol is a combustible liquid and presents a fire hazard under certain

conditions.

Table 4: Fire and Explosion Data
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Property Value/information Reference
Flash Point 80 °C (176 °F) [4]
Flammability Combustible liquid [4]
) o ] Carbon dioxide (COz2), dry
Suitable Extinguishing Media ) [4]
chemical powder, foam.
) o Do not use a solid water
Unsuitable Extinguishing _
) stream as it may scatter and [15]
Media ,
spread the fire.
Hazardous Combustion _ _
Carbon oxides, sulfur oxides. [8]
Products
Wear self-contained breathing
apparatus (SCBA) and full
Firefighting Precautions protective gear. Use water [4][16]

spray to keep fire-exposed

containers cool.

Conclusion

2-Ethylbenzenethiol is a valuable chemical intermediate that requires careful handling due to

its hazardous properties. This guide has summarized the key safety information, including its

physical and chemical properties, GHS classification, standard toxicological testing protocols,

and emergency procedures. Adherence to the safety precautions and workflows outlined in this

document is essential for minimizing risk and ensuring a safe working environment for all

laboratory personnel. Researchers, scientists, and drug development professionals should

always consult the most up-to-date Safety Data Sheet (SDS) before working with this

compound and ensure that appropriate engineering controls, personal protective equipment,

and emergency response plans are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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